![molecular formula C7H3BrClF3O2S B1272968 3-Bromo-5-(trifluoromethyl)benzenesulfonyl chloride CAS No. 351003-46-8](/img/structure/B1272968.png)
3-Bromo-5-(trifluoromethyl)benzenesulfonyl chloride
Overview
Description
3-Bromo-5-(trifluoromethyl)benzenesulfonyl chloride, also known as BTM-Cl, is a sulfonyl chloride compound used in organic synthesis. It is a colorless, volatile liquid, and is soluble in organic solvents such as methanol and dichloromethane. BTM-Cl is an important reagent in organic synthesis, as it can be used to introduce the trifluoromethyl group into organic molecules. This group is often used to increase the lipophilicity of molecules, and can also be used to improve the bioavailability of drugs.
Scientific Research Applications
Use in Palladium-Catalyzed Arylation
3-Bromo-5-(trifluoromethyl)benzenesulfonyl chloride has been explored in palladium-catalyzed arylation processes. For instance, it's used in the Pd-catalyzed desulfitative arylation, which involves coupling with heteroarenes without cleaving the C-Br bonds, leading to regioselective arylations (Skhiri et al., 2015). This reactivity has been demonstrated with various benzenesulfonyl chlorides, including bromo- and iodobenzenesulfonyl chlorides (Beladhria et al., 2014).
Synthesis of Key Building Blocks
This compound is vital in synthesizing key building blocks for other chemicals. For example, it's used in the synthesis of 2-(2,2-difluoroethoxy)-6-(trifluoromethyl)benzenesulfonyl chloride, a critical component of penoxsulam (Huang et al., 2019).
Role in Synthesizing Functionalized Arylfurans
This compound is instrumental in producing functionalized arylfurans. Its use in the palladium-catalyzed desulfitative 5-arylation of furans has been reported, with the reaction tolerating a range of substituents on the benzenesulfonyl derivative (Beladhria et al., 2014).
Application in Conjugate Addition Reactions
The reactivity of this compound with enones has been explored, demonstrating its potential in conjugate addition reactions and subsequent transformations (Yuan et al., 2015).
Synthesis of Purine Cyclonucleosides
It has been used in the sulfonylation of bromoadenosine derivatives, leading to the synthesis of purine cyclonucleosides, demonstrating its significance in nucleoside chemistry (Ikehara & Kaneko, 1970).
Direct Arylations with Heteroarenes
Its application extends to direct arylation with heteroarenes, where it acts as a coupling partner, facilitating the synthesis of arylated heteroarenes (Mao et al., 2020).
Photodynamic Therapy Applications
This compound has been used in the synthesis of new zinc phthalocyanine with potential applications in photodynamic therapy for cancer treatment (Pişkin et al., 2020).
C-H Bond Functionalization in Organic Synthesis
This compound plays a role in C-H bond functionalization, particularly in the synthesis of arylated fulvenes, demonstrating its versatility in organic synthesis (Brahim et al., 2017).
Safety and Hazards
Mechanism of Action
Target of Action
Sulfonyl chloride compounds are generally known to react with amines, alcohols, and phenols, forming sulfonamides, sulfonic esters, and sulfonic acids respectively .
Mode of Action
3-Bromo-5-(trifluoromethyl)benzenesulfonyl chloride, like other sulfonyl chlorides, is a reactive compound that can participate in substitution reactions . The chlorine atom in the sulfonyl chloride group is a good leaving group, making it susceptible to nucleophilic attack by amines, alcohols, or phenols .
Biochemical Pathways
The products of its reactions, such as sulfonamides, sulfonic esters, and sulfonic acids, can participate in various biochemical processes .
Pharmacokinetics
As a general rule, the pharmacokinetic properties of a compound depend on factors such as its molecular weight, polarity, and solubility .
Result of Action
It’s known that sulfonyl chloride compounds can cause severe skin burns and eye damage .
Action Environment
Environmental factors such as temperature, pH, and the presence of other reactive species can influence the action, efficacy, and stability of this compound . For instance, it should be stored under inert gas at 2-8°C .
Biochemical Analysis
Biochemical Properties
3-Bromo-5-(trifluoromethyl)benzenesulfonyl chloride plays a significant role in various biochemical reactions. It is often used as a reagent in the synthesis of sulfonamides, which are compounds that can inhibit the activity of certain enzymes. This compound interacts with enzymes such as carbonic anhydrase and proteases, forming stable sulfonamide bonds that inhibit enzyme activity . The nature of these interactions involves the formation of covalent bonds between the sulfonyl chloride group and the active site of the enzyme, leading to enzyme inhibition.
Cellular Effects
The effects of this compound on cells are profound. It can influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound has been shown to inhibit the activity of certain kinases, which are enzymes that play a crucial role in cell signaling pathways . By inhibiting these kinases, this compound can disrupt normal cell signaling, leading to changes in gene expression and metabolic processes.
Molecular Mechanism
At the molecular level, this compound exerts its effects through covalent binding interactions with biomolecules. The sulfonyl chloride group reacts with nucleophilic sites on enzymes and proteins, forming stable covalent bonds . This reaction can lead to enzyme inhibition or activation, depending on the specific enzyme involved. Additionally, this compound can influence gene expression by modifying transcription factors or other regulatory proteins.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under standard laboratory conditions, but it can degrade over time, especially in the presence of moisture . Long-term exposure to this compound in in vitro or in vivo studies has shown that it can have lasting effects on cellular function, including sustained enzyme inhibition and altered gene expression.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound can effectively inhibit target enzymes without causing significant toxicity . At higher doses, it can lead to toxic effects, including damage to tissues and organs. Threshold effects have been observed, where a certain dosage level leads to a marked increase in adverse effects.
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which are involved in the metabolism of various compounds . This interaction can affect metabolic flux and alter the levels of metabolites in the cell. The compound can also influence the activity of other enzymes involved in metabolic pathways, leading to changes in cellular metabolism.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins . These interactions can affect the localization and accumulation of the compound within specific cellular compartments. The compound’s distribution is influenced by its chemical properties, such as its lipophilicity and ability to form covalent bonds with proteins.
Subcellular Localization
The subcellular localization of this compound is determined by its interactions with targeting signals and post-translational modifications . These interactions direct the compound to specific compartments or organelles within the cell, where it can exert its biochemical effects. For example, the compound may be localized to the nucleus, where it can influence gene expression, or to the mitochondria, where it can affect cellular metabolism.
Properties
IUPAC Name |
3-bromo-5-(trifluoromethyl)benzenesulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrClF3O2S/c8-5-1-4(7(10,11)12)2-6(3-5)15(9,13)14/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBUJCZFWJSUTSN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1S(=O)(=O)Cl)Br)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrClF3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70381030 | |
Record name | 3-Bromo-5-(trifluoromethyl)benzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70381030 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
323.52 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
351003-46-8 | |
Record name | 3-Bromo-5-(trifluoromethyl)benzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70381030 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Bromo-5-(trifluoromethyl)benzenesulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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